N-(tert-Butylcarbonylglycylaminoethyl)-N-(ethyl)ammonium tetraphenylborate
Overview
Description
N-(tert-Butylcarbonylglycylaminoethyl)-N-(ethyl)ammonium tetraphenylborate, also known as Boc-Gly-β-Ala-OEt·H2BPh4, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments, have been extensively studied.
Scientific Research Applications
A study by Spitz et al. (2014) developed a mild and metal-free diastereoselective synthesis of N-tert-butanesulfinylamines using tetrakis(dimethylamino)ethylene, achieving good yields and diastereoselectivities. This indicates the potential for synthesizing complex organic compounds in a controlled manner (Spitz, Lin, Terme, & Vanelle, 2014).
Baranowska et al. (2006) found that Tri-tert-butoxysilanethiol reacts with secondary amines to produce ammonium salts with unique structures. These structures are characterized by four charge-assisted N(+)-H(-)S hydrogen bonds in eight-membered rings, demonstrating the complexity and versatility of such compounds in chemical synthesis (Baranowska, Chojnacki, Konitz, Wojnowski, & Becker, 2006).
Christopoulos et al. (1982) utilized potentimetric titrations with sodium tetraphenylborate and a liquid-membrane tetraphenylborate ion-selective electrode for determining various organic cations, including pharmaceutical preparations. This demonstrates the application of tetraphenylborate in analytical chemistry and pharmaceutical analysis (Christopoulos, Diamandis, & Hadjiioannou, 1982).
Padnya et al. (2017) explored novel quaternary ammonium salts based on p-tert-butylthiacalix[4]arenes, which significantly lowered the melting point of these salts. This research opens avenues in the development of new ionic liquids and related compounds (Padnya, Andreyko, Gorbatova, Parfenov, Rizvanov, & Stoikov, 2017).
Placzek et al. (2006) studied the limiting partial molar volumes and volume expansibilities of ammonium perchlorate and tetrabutylammonium tetraphenylborate in N,N-dimethylformamide, providing insights into the behavior of these compounds in different solvents (Placzek, Warmińska, & Grzybkowski, 2006).
properties
IUPAC Name |
2-[(2-aminoacetyl)-(2,2-dimethylpropanoyl)amino]ethyl-ethylazanium;tetraphenylboranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20B.C11H23N3O2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-5-13-6-7-14(9(15)8-12)10(16)11(2,3)4/h1-20H;13H,5-8,12H2,1-4H3/q-1;/p+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFIUPJHPIXVPOQ-UHFFFAOYSA-O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.CC[NH2+]CCN(C(=O)CN)C(=O)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H44BN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10153036 |
Source
|
| Record name | N-(tert-Butylcarbonylglycylaminoethyl)-N-(ethyl)ammonium tetraphenylborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10153036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
549.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(tert-Butylcarbonylglycylaminoethyl)-N-(ethyl)ammonium tetraphenylborate | |
CAS RN |
120841-26-1 |
Source
|
| Record name | N-(tert-Butylcarbonylglycylaminoethyl)-N-(ethyl)ammonium tetraphenylborate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0120841261 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-(tert-Butylcarbonylglycylaminoethyl)-N-(ethyl)ammonium tetraphenylborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10153036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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